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Compound of Interest

Compound Name: Diundecyl phthalate-d4

Cat. No.: B12425712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical characteristics

of Diundecyl phthalate-d4. The information is curated for professionals in research and

development, offering detailed data, experimental methodologies, and visualizations to support

advanced scientific applications.

Core Physicochemical Characteristics
Diundecyl phthalate-d4 is the deuterated form of Diundecyl phthalate, a high molecular

weight phthalate ester. The incorporation of four deuterium atoms into the benzene ring

provides a stable isotopic label, making it an invaluable tool for a range of analytical and

research applications, including its use as an internal standard in mass spectrometry.[1]

Quantitative Data Summary
The following tables summarize the key physicochemical properties of Diundecyl phthalate-
d4 and its non-deuterated analogue. Data for the deuterated compound are limited; therefore,

properties of the non-deuterated form are provided as a close approximation.
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Property Value Source(s)

Molecular Formula C₃₀H₄₆D₄O₄ [2]

Molecular Weight 478.74 g/mol [2]

Appearance Colorless, odorless oily liquid [3]

Solubility Insoluble in water [3]

Table 1: Physicochemical Properties of Diundecyl phthalate-d4

Property Value Source(s)

Melting Point 35.5 °C [4]

Boiling Point 523 °C [3]

Density 0.955 g/cm³ at 20 °C [3]

Flash Point 252 °C [3]

Log Pow 11.49 at 25 °C [3]

Table 2: Experimental Physicochemical Properties of Diundecyl Phthalate (Non-deuterated)

Synthesis and Purification
The synthesis of Diundecyl phthalate-d4 is typically achieved through an esterification

reaction between phthalic anhydride-d4 and undecanol.[5]

Synthetic Workflow
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Phthalic Anhydride-d4 + Undecanol

Esterification
(Acid Catalyst, Heat)

Crude Diundecyl phthalate-d4

Purification
(e.g., Column Chromatography)

Pure Diundecyl phthalate-d4

 

Sample Preparation
(Dissolution in mobile phase)

HPLC Injection

Chromatographic Separation
(e.g., C18 or Phenyl-Hexyl column)

UV or MS Detection

Data Analysis
(Quantification)
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Diundecyl Phthalate

Binding to Receptor

Hormone Receptor
(e.g., Androgen Receptor, Estrogen Receptor)

Altered Hormone Response Element (HRE) Binding

Disrupted Gene Transcription

Adverse Physiological Effects
(e.g., Reproductive System Development)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical Profile of Diundecyl Phthalate-d4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425712#physicochemical-characteristics-of-
diundecyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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